Cas no 1632371-09-5 (2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide)

2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide structure
1632371-09-5 structure
Product Name:2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide
CAS No:1632371-09-5
MF:C7H6BrFN2O
MW:233.037744045258
CID:5972456
PubChem ID:129855119
Update Time:2026-03-11

2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, 2-bromo-4-fluoro-N-hydroxy-
    • 2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide
    • EN300-1291371
    • 1632371-09-5
    • (z)-2-bromo-4-fluoro-N'-hydroxybenzen-1-carboximidamide
    • Inchi: 1S/C7H6BrFN2O/c8-6-3-4(9)1-2-5(6)7(10)11-12/h1-3,12H,(H2,10,11)
    • InChI Key: SGQWWNOBRFLDHP-UHFFFAOYSA-N
    • SMILES: C1(C(NO)=N)=CC=C(F)C=C1Br

Computed Properties

  • Exact Mass: 231.96475g/mol
  • Monoisotopic Mass: 231.96475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.78±0.1 g/cm3(Predicted)
  • Boiling Point: 295.1±50.0 °C(Predicted)
  • pka: 14.05±0.50(Predicted)

2-bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide Pricemore >>

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Enamine
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